Cas no 728951-55-1 (Benzenemethanol,4-(4-isoquinolinyl)-)

Benzenemethanol,4-(4-isoquinolinyl)- structure
728951-55-1 structure
Product Name:Benzenemethanol,4-(4-isoquinolinyl)-
CAS No:728951-55-1
MF:C16H13NO
MW:235.280524015427
CID:559159
PubChem ID:53425347
Update Time:2025-04-19

Benzenemethanol,4-(4-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,4-(4-isoquinolinyl)-
    • (3-isoquinolin-1-ylphenyl)methanol
    • 3-(ISOQUINOLIN-1-YL)BENZYL ALCOHOL
    • 4-(4-isoquinolinyl)Benzenemethanol
    • (4-isoquinolin-4-ylphenyl)methanol
    • 3-(Isoquinolin-4-yl)benzyl alcohol
    • 3-(Isoquinolin-5-yl)benzyl alcohol
    • 3-(Quinolin-2-yl)benzyl alcohol
    • 3-(Quinolin-4-yl)benzyl alcohol
    • 3-(Quinolin-8-yl)benzyl alcohol
    • 4-(Isoquinolin-1-yl)benzyl alcohol
    • 4-(Isoquinolin-4-yl)benzyl alcohol
    • Benzenemethanol,4-(4-isoquinolinyl)
    • [3-(Isoquinolin-1-yl)phenyl]methanol
    • FT-0734350
    • DTXSID60698866
    • 728951-55-1
    • Inchi: 1S/C16H13NO/c18-11-12-4-3-6-14(10-12)16-15-7-2-1-5-13(15)8-9-17-16/h1-10,18H,11H2
    • InChI Key: DBHNUOWVONUFLT-UHFFFAOYSA-N
    • SMILES: OCC1=CC=CC(=C1)C1C2C=CC=CC=2C=CN=1

Computed Properties

  • Exact Mass: 235.10000
  • Monoisotopic Mass: 235.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 33.1A^2

Experimental Properties

  • PSA: 33.12000
  • LogP: 3.39410
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